![molecular formula C12H11BrN2O4 B1458503 methyl 5-bromo-2-(2-methoxy-2-oxoethyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate CAS No. 1704065-85-9](/img/structure/B1458503.png)
methyl 5-bromo-2-(2-methoxy-2-oxoethyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
Overview
Description
“Methyl 5-bromo-2-(2-methoxy-2-oxoethyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate” is a complex organic compound . It is related to “Methyl 5-bromo-2-pyridinecarboxylate”, which has a molecular formula of CHBrNO and an average mass of 216.032 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex. It is related to compounds that possess the oxabicyclo [3.2.1]octane bridged ring system . The cyclohexane rings in these related compounds adopt distorted chair conformations and the lactone and ether rings approximate closely to the envelope conformation .Scientific Research Applications
Crystal Structure Analysis
The compound can be used in crystal structure analysis . The crystal structure of similar compounds has been studied, which provides valuable information about their molecular structure and physical properties .
Multicomponent Reactions
This compound could potentially be used in multicomponent reactions . These reactions are valuable synthetic tools to deliver highly functionalized motifs starting from simple building blocks in only one step and in an atom-economical way .
Building Block for β-Alanine Moiety
The compound can serve as a building block for the β-alanine moiety of an αvβ3 antagonist . This suggests its potential use in the development of new drugs .
Synthesis of Potent and Selective Somatostatin sst3 Receptor Antagonist
It can be used for the synthesis of a potent and selective somatostatin sst3 receptor antagonist . This indicates its potential application in the field of medicinal chemistry .
Antibacterial Activities
Compounds with similar structures have shown antibacterial activities against Escherichia coli, Pseudomonas aeruginosa, Bacillus subtilis, and Staphylococcus aureus . This suggests that the compound could potentially be used in the development of new antibacterial agents .
properties
IUPAC Name |
methyl 5-bromo-2-(2-methoxy-2-oxoethyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2O4/c1-18-9(16)4-8-10(12(17)19-2)7-3-6(13)5-14-11(7)15-8/h3,5H,4H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNCWDLILGNLDQH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C(C2=C(N1)N=CC(=C2)Br)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 5-bromo-2-(2-methoxy-2-oxoethyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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